N-(pyridin-2-ylmethyl)-4-(trifluoromethyl)benzo[d]thiazol-2-amine

• IUPAC Name: N-(pyridin-2-ylmethyl)-4-(trifluoromethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H10F3N3S/c15-14(16,17)10-5-3-6-11-12(10)20-13(21-11)19-8-9-4-1-2-7-18-9/h1-7H,8H2,(H,19,20)
• InChI Key: WGIDZNFLADEZOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC2=NC3=C(C=CC=C3S2)C(F)(F)F
• Molecular Formula: C14H10F3N3S
• Molecular Weight: 309.31 g/mol

Description

N-(pyridin-2-ylmethyl)-4-(trifluoromethyl)benzo[d]thiazol-2-amine, also known as PTTB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. PTTB is a heterocyclic compound that contains both a pyridine and a benzothiazole ring, making it a versatile molecule for various research purposes.

Scientific Research Applications

Synthetic Methodologies

N-(pyridin-2-yl)benzo[d]thiazol-2-amines have been synthesized through oxidative C–S bond formation strategies using phenyliodine(III) bis(trifluoroacetate) as the oxidant. This method features a metal-free approach, broad substrate scope, short reaction times, and simple product purification processes, highlighting its efficiency and versatility in constructing biologically potent compounds (Mariappan et al., 2016).

Quantum Chemical Analysis and Structural Insights

N-(Pyridin-2-yl)thiazol-2-amine and its derivatives exhibit dynamic tautomerism and divalent N(I) character, with multiple isomeric structures possible within a small relative energy difference. These compounds demonstrate competition between the thiazole and pyridine groups for accommodating the tautomeric hydrogen, influencing their electron-donating properties. Such insights are crucial for understanding the electron distribution, tautomeric preferences, and protonation energy, which are fundamental for designing new molecules with desired electronic properties (Bhatia et al., 2013).

Applications in Material Science

The compound has been utilized in the synthesis of metal-organic frameworks (MOFs) that exhibit dual-emission properties, providing an innovative approach to creating white-light phosphors. Such materials have potential applications in lighting and display technologies, demonstrating the utility of N-(pyridin-2-ylmethyl)-4-(trifluoromethyl)benzo[d]thiazol-2-amine derivatives in developing advanced functional materials (Liu et al., 2012).

Biomedical Applications

While explicit references to N-(pyridin-2-ylmethyl)-4-(trifluoromethyl)benzo[d]thiazol-2-amine in the context of direct biomedical applications were not found in the current literature search, related compounds have been extensively studied for their biological activities. For instance, derivatives of N-(pyridin-2-yl)thiazol-2-amine have been explored for their antibacterial properties and as potential anticancer agents, indicating the broad applicability of this chemical scaffold in drug discovery and medicinal chemistry (Ghani & Mansour, 2011; El-Aziz et al., 2013).